Cas no 532440-88-3 (2-Bromo-5-methoxy-4-methylaniline)

2-Bromo-5-methoxy-4-methylaniline is a halogenated aniline derivative with a molecular formula of C₈H₁₀BrNO. This compound features a bromine substituent at the 2-position and a methoxy group at the 5-position, alongside a methyl group at the 4-position, imparting distinct electronic and steric properties. Its structural characteristics make it a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty dyes. The presence of both electron-donating (methoxy, methyl) and electron-withdrawing (bromo) groups enhances its reactivity in electrophilic and nucleophilic substitution reactions. High purity and consistent quality ensure reliable performance in research and industrial applications. Proper handling is advised due to potential sensitivity to light and moisture.
2-Bromo-5-methoxy-4-methylaniline structure
532440-88-3 structure
Product Name:2-Bromo-5-methoxy-4-methylaniline
CAS No:532440-88-3
MF:C8H10BrNO
MW:216.07510137558
MDL:MFCD11841053
CID:1581418
PubChem ID:21966452
Update Time:2025-05-28

2-Bromo-5-methoxy-4-methylaniline Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 2-bromo-5-methoxy-4-methyl-
    • 2-Bromo-5-methoxy-4-methylaniline
    • bromomethoxymethylaniline
    • WGVJMLYQPNCPSD-UHFFFAOYSA-N
    • SBB095204
    • 2-bromo-5-methoxy-4-methyl-aniline
    • 2-bromo-5-methoxy-4-methylphenylamine
    • RP12500
    • FCH1405896
    • ST2404233
    • AX8201956
    • SCHEMBL3343872
    • NC-0740
    • A870786
    • CS-0112619
    • DB-093679
    • MFCD11841053
    • 532440-88-3
    • CL9341
    • AKOS005073681
    • MDL: MFCD11841053
    • Inchi: 1S/C8H10BrNO/c1-5-3-6(9)7(10)4-8(5)11-2/h3-4H,10H2,1-2H3
    • InChI Key: WGVJMLYQPNCPSD-UHFFFAOYSA-N
    • SMILES: BrC1C(=CC(=C(C)C=1)OC)N

Computed Properties

  • Exact Mass: 214.9946
  • Monoisotopic Mass: 214.99458g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.2
  • XLogP3: 2.3

Experimental Properties

  • Melting Point: 75-77°
  • PSA: 35.25

2-Bromo-5-methoxy-4-methylaniline Security Information

2-Bromo-5-methoxy-4-methylaniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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Chemenu
CM253459-1g
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Chemenu
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Chemenu
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Chemenu
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Ambeed
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